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Compound of Interest

Compound Name: tert-Butylamine hydrobromide
CAS No.: 60469-70-7
Cat. No.: B1228398

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
tert-Butylamine hydrobromide, with a central focus on its molecular weight. This document is
intended to serve as a valuable resource for professionals in research and development who
utilize this compound in their work.

Core Chemical Identity

tert-Butylamine hydrobromide is the hydrobromide salt of tert-Butylamine, a primary aliphatic
amine. It is an organic compound frequently used in chemical synthesis and pharmaceutical
formulations.[1][2]

Chemical Structure and Formula

The chemical structure consists of a tert-butyl group attached to an ammonium cation, with a
bromide anion as the counterion.

e Molecular Formula: CaH12BrN[1][3][4][5]

o IUPAC Name: 2-methylpropan-2-amine;hydrobromide[1][5]
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« CAS Number: 60469-70-7[1][3][5]

Molecular Weight and Physicochemical Properties

The molecular weight is a critical parameter for stoichiometric calculations in synthesis,
formulation development, and analytical procedures.

Molecular Weight Calculation

The molecular weight is derived from the sum of the atomic weights of the constituent atoms in
the empirical formula, CaH12BrN.

Atomic Weight  Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 4 12.011 48.044
Hydrogen H 12 1.008 12.096
Bromine Br 1 79.904 79.904
Nitrogen N 1 14.007 14.007
Total 154.051

The calculated molecular weight is consistent with experimentally determined and published
values.

Summary of Physicochemical Data

The following table summarizes key quantitative data for tert-Butylamine hydrobromide.
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Property Value Reference
Molecular Weight 154.05 g/mol [1]
Molecular Formula CsH12BrN [11[31[41[5]

White to Almost white
Appearance

powder/crystal
Purity >98.0% [3]
Solubility in water Soluble

Room Temperature

Storage Temperature
(Recommended <15°C)

Applications in Research and Development

tert-Butylamine hydrobromide serves several functions relevant to the target audience:

e Pharmaceuticals: It is used as a counterion in drug formulations to enhance the solubility and
stability of active pharmaceutical ingredients (APIs).[1] For instance, it is used in the
formulation of perindopril erbumine.[6]

e Chemical Synthesis: It acts as an intermediate in the synthesis of various organic
compounds, including pesticides and rubber accelerators.[1][6]

o Perovskite Solar Cells: The bulky tert-butylammonium cation is used to alter perovskite
crystal structures, improving material stability and reducing moisture sensitivity.[2]

Experimental Protocol: Purification by
Recrystallization

Accurate experimental results depend on the purity of the starting materials. The following is a
standard protocol for the purification of tert-Butylamine hydrobromide.

Objective: To purify tert-Butylamine hydrobromide by removing impurities through
recrystallization.
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Materials:

e Crude tert-Butylamine hydrobromide
o Absolute Ethanol (EtOH)

o Diethyl ether (Et20)

e Erlenmeyer flasks

e Heating mantle or hot plate

* Ice bath

e Bichner funnel and filter paper
e Vacuum flask

e Drying oven

Methodology:

» Dissolution: Dissolve the crude tert-Butylamine hydrobromide salt in a minimal amount of
hot absolute ethanol in an Erlenmeyer flask.

o Crystallization: Slowly add diethyl ether to the solution until a precipitate begins to form. The
decreased solubility of the salt in the ethanol/ether mixture induces crystallization.

o Cooling: Place the flask in an ice bath to maximize the yield of crystals.

« Filtration: Collect the crystals by vacuum filtration using a Biichner funnel. Wash the crystals
with a small amount of cold diethyl ether to remove any remaining soluble impurities.

» Drying: Dry the purified crystals thoroughly in an oven at 105°C to remove residual solvent.

[2]

 Verification: Confirm the purity of the recrystallized product using an appropriate analytical
method, such as NMR or argentometric titration.
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Workflow for Purification of tert-Butylamine Hydrobromide

Experimental Protocol

1. Dissolve crude salt addition 2. Induce crystallization Coolin 3. Maximize yield Separation 4. 1s0late crystals via olvent removal 5. Dry purified crystals
in hot absolute ethanol by adding diethyl ether in ice bath vacuum filtration in oven (105°C)

Click to download full resolution via product page

Caption: A diagram illustrating the experimental workflow for the purification of tert-Butylamine
hydrobromide.

Logical Relationships: Molecular Composition

The following diagram illustrates the hierarchical composition of tert-Butylamine
hydrobromide from its constituent parts, providing a visual representation of its chemical
makeup.

Molecular Composition of tert-Butylamine Hydrobromide

tert-Butylamine Hydrobromide
(CaH12BrN)

MW: 154.05 g/mol

Composed of

tert-Butylammonium (CaH12N*) Bromide (Br-)

Formed from Formed from

tert-Butylamine (CaH11N) Proton (H*)

Click to download full resolution via product page

Caption: A diagram showing the ionic and molecular components of tert-Butylamine
hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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